![molecular formula C18H24N4 B6445542 3-methyl-6-[4-(3-phenylpropyl)piperazin-1-yl]pyridazine CAS No. 2640969-82-8](/img/structure/B6445542.png)
3-methyl-6-[4-(3-phenylpropyl)piperazin-1-yl]pyridazine
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Description
The compound “3-methyl-6-[4-(3-phenylpropyl)piperazin-1-yl]pyridazine” belongs to the class of organic compounds known as phenylpiperazines . These are compounds containing a phenylpiperazine skeleton, which consists of a piperazine bound to a phenyl group .
Synthesis Analysis
While specific synthesis methods for “3-methyl-6-[4-(3-phenylpropyl)piperazin-1-yl]pyridazine” were not found, related compounds have been synthesized. For instance, compounds bearing 3(2H)-pyridazinone and 1,2,4-triazole ring structures were synthesized via intramolecular cyclization of the respective 1-(2-arylhydrazono)-1-(4-arylpiperazin-1-yl)propan-2-ones, mediated by polyphosphoric acid .Molecular Structure Analysis
The molecular structure of “3-methyl-6-[4-(3-phenylpropyl)piperazin-1-yl]pyridazine” is characterized by a phenylpiperazine skeleton, which consists of a piperazine bound to a phenyl group . Further structural analysis would require more specific data.Future Directions
The future directions for “3-methyl-6-[4-(3-phenylpropyl)piperazin-1-yl]pyridazine” could involve further exploration of its potential biological activities, given the activities observed in related compounds . This could include studies on its potential as an acetylcholinesterase inhibitor, among other possibilities.
Mechanism of Action
Target of Action
The primary targets of 3-methyl-6-[4-(3-phenylpropyl)piperazin-1-yl]pyridazine are the Genome polyproteins of HRV-14 and HRV-1A . These polyproteins play a crucial role in the life cycle of the virus, including the formation of the viral capsid .
Mode of Action
The compound interacts with the Genome polyproteins, which are essential for the formation of the viral capsid . The capsid protein VP1, which mainly forms the vertices of the capsid, interacts with the host cell receptor to provide virion attachment to target host cells .
Result of Action
The interaction of 3-methyl-6-[4-(3-phenylpropyl)piperazin-1-yl]pyridazine with the Genome polyproteins potentially disrupts the formation of the viral capsid, thereby inhibiting the viral replication process . This leads to a decrease in the number of viral particles, potentially reducing the severity of the viral infection.
properties
IUPAC Name |
3-methyl-6-[4-(3-phenylpropyl)piperazin-1-yl]pyridazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N4/c1-16-9-10-18(20-19-16)22-14-12-21(13-15-22)11-5-8-17-6-3-2-4-7-17/h2-4,6-7,9-10H,5,8,11-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSEIJPYXYVZQKO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)N2CCN(CC2)CCCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-6-[4-(3-phenylpropyl)piperazin-1-yl]pyridazine |
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